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Introduction
Binucleine 2 is a potent and isoform-specific inhibitor of Drosophila Aurora B kinase, a key

regulator of cell division.[1][2][3][4] It functions as an ATP-competitive inhibitor and has been

instrumental in elucidating the mechanisms of cytokinesis.[1][2] Notably, Binucleine 2 exhibits

high specificity for the Drosophila isoform of Aurora B, with minimal activity against human or

Xenopus laevis Aurora B kinases.[1] This high degree of specificity makes it a valuable tool for

studying Aurora B function in Drosophila models. These application notes provide a detailed

protocol for performing an in vitro kinase assay to characterize the inhibitory activity of

Binucleine 2 against Drosophila Aurora B kinase.

Quantitative Data Summary
The inhibitory potency of Binucleine 2 against Drosophila Aurora B kinase has been

determined through in vitro kinase assays. The following table summarizes the key quantitative

data.
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Parameter Value Kinase Species Notes

Ki 0.36 µM Aurora B Drosophila
ATP-competitive

inhibition.[1]

IC50 ~1 µM Aurora B Drosophila
Determined at

[ATP] = 100 µM.

Signaling Pathway
Aurora B kinase is a central component of the chromosomal passenger complex (CPC), which

plays a critical role in ensuring the fidelity of cell division. The CPC, which also includes

INCENP, Survivin, and Borealin, localizes to various structures during mitosis, including the

centromeres and the central spindle. Aurora B's kinase activity is essential for several mitotic

events, including chromosome condensation, proper kinetochore-microtubule attachments, and

the assembly and function of the contractile ring during cytokinesis. Binucleine 2, by inhibiting

Aurora B, disrupts these processes, leading to defects in cell division.
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Caption: Aurora B kinase signaling in cell division and its inhibition by Binucleine 2.

Experimental Protocol: In Vitro Kinase Assay for
Binucleine 2
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This protocol is adapted from the pyruvate kinase-lactate dehydrogenase (PK-LDH) coupled

assay, which measures kinase activity by quantifying ADP production.

Materials and Reagents
Drosophila Aurora B kinase (co-expressed with a fragment of INCENP for optimal activity)

Binucleine 2

Substrate peptide (a suitable peptide substrate for Aurora B)

ATP (Adenosine 5'-triphosphate)

HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)

MgCl₂ (Magnesium chloride)

DTT (Dithiothreitol)

BSA (Bovine serum albumin)

Pyruvate kinase/lactate dehydrogenase (PK/LDH) enzyme mix (from rabbit muscle)

PEP (Phosphoenolpyruvate)

NADH (Nicotinamide adenine dinucleotide, reduced form)

DMSO (Dimethyl sulfoxide)

96-well microplate

Microplate reader capable of measuring absorbance at 340 nm

Buffer and Solution Preparation
100 mM HEPES, pH 7.5: Dissolve the appropriate amount of HEPES in deionized water and

adjust the pH to 7.5 with NaOH.

2x Reaction Buffer:
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100 mM HEPES, pH 7.5

20 mM MgCl₂

2 mM DTT

3 mg/mL BSA

4% (v/v) Pyruvate kinase/lactate dehydrogenase enzyme mix

2 mM Phosphoenolpyruvate

1 mM NADH

Prepare this buffer fresh before use.

Kinase Solution: Dilute the Drosophila Aurora B kinase to the desired concentration in 100

mM HEPES, pH 7.5.

Substrate Solution: Prepare a stock solution of the substrate peptide in 100 mM HEPES, pH

7.5.

ATP Solution: Prepare a stock solution of ATP in 100 mM HEPES, pH 7.5.

Binucleine 2 Stock Solution: Prepare a concentrated stock solution of Binucleine 2 in 100%

DMSO.

Experimental Workflow Diagram
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Caption: Workflow for the in vitro kinase assay of Binucleine 2.
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Assay Procedure
Prepare the 2x Reaction Mixture: In a single tube, combine the 2x reaction buffer

components with 250 ng of Drosophila Aurora B kinase and 600 µM of the substrate peptide

per reaction.

Plate Setup: Dispense 50 µL of the 2x reaction mixture into each well of a 96-well plate.

Add Inhibitor: Prepare serial dilutions of Binucleine 2 in 100 mM HEPES, pH 7.5, at 4 times

the final desired concentration. Add 25 µL of the diluted Binucleine 2 or DMSO vehicle

control to the appropriate wells.

Initiate the Reaction: Prepare a 4x ATP solution in 100 mM HEPES, pH 7.5. To start the

reaction, add 25 µL of the 4x ATP solution to each well. The final reaction volume will be 100

µL.

Data Acquisition: Immediately place the plate in a microplate reader and measure the

decrease in absorbance at 340 nm over time at room temperature. The decrease in

absorbance corresponds to the oxidation of NADH, which is stoichiometrically linked to the

production of ADP by the kinase.

Data Analysis:

Calculate the initial reaction rates from the linear portion of the kinetic curves.

Plot the reaction rates as a function of the logarithm of the Binucleine 2 concentration.

Fit the data to a dose-response curve to determine the IC50 value of Binucleine 2.

Conclusion
This protocol provides a robust method for the in vitro characterization of Binucleine 2's

inhibitory activity against Drosophila Aurora B kinase. The high specificity of Binucleine 2
makes it an excellent chemical probe for dissecting the roles of Aurora B in cell division in

Drosophila and for comparative studies with other Aurora kinase inhibitors. Researchers can

adapt this protocol to assess the potency of other potential Aurora B inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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